Cas no 896678-54-9 (2-chloro-N-(2-methyl-4-{1,3thiazolo5,4-bpyridin-2-yl}phenyl)pyridine-3-carboxamide)

• Product Name: 2-chloro-N-(2-methyl-4-{1,3thiazolo5,4-bpyridin-2-yl}phenyl)pyridine-3-carboxamide
• CAS No: 896678-54-9
• MF: C₁₉H₁₃ClN₄OS
• MW: 380.850721120834
• CID: 5857241
• PubChem ID: 7087661
• Update Time: 2025-06-09

2-chloro-N-(2-methyl-4-{1,3thiazolo5,4-bpyridin-2-yl}phenyl)pyridine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• 3-Pyridinecarboxamide, 2-chloro-N-(2-methyl-4-thiazolo[5,4-b]pyridin-2-ylphenyl)-
• SR-01000008577-1
• F0694-0322
• AKOS024597028
• 2-chloro-N-(2-methyl-4-{[1,3]thiazolo[5,4-b]pyridin-2-yl}phenyl)pyridine-3-carboxamide
• SR-01000008577
• 2-chloro-N-[2-methyl-4-([1,3]thiazolo[5,4-b]pyridin-2-yl)phenyl]pyridine-3-carboxamide
• 896678-54-9
• 2-chloro-N-(2-methyl-4-(thiazolo[5,4-b]pyridin-2-yl)phenyl)nicotinamide
• 2-chloro-N-(2-methyl-4-{1,3thiazolo5,4-bpyridin-2-yl}phenyl)pyridine-3-carboxamide

• Inchi： 1S/C19H13ClN4OS/c1-11-10-12(18-24-15-5-3-9-22-19(15)26-18)6-7-14(11)23-17(25)13-4-2-8-21-16(13)20/h2-10H,1H3,(H,23,25)
• InChI Key： RPZKUQPIJPOQCM-UHFFFAOYSA-N
• SMILES： C1(Cl)=NC=CC=C1C(NC1=CC=C(C2=NC3=CC=CN=C3S2)C=C1C)=O

Computed Properties

• Exact Mass: 380.0498599g/mol
• Monoisotopic Mass: 380.0498599g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 26
• Rotatable Bond Count: 3
• Complexity: 510
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 96Ų

Experimental Properties

• Density: 1.436±0.06 g/cm3(Predicted)
• pka: 10.42±0.70(Predicted)

Additional information on 2-chloro-N-(2-methyl-4-{1,3thiazolo5,4-bpyridin-2-yl}phenyl)pyridine-3-carboxamide

Professional Introduction to Compound with CAS No. 896678-54-9 and Product Name: 2-chloro-N-(2-methyl-4-{1,3-thiazolo[5,4-bpyridin-2-yl}phenyl)pyridine-3-carboxamide

Compound with the CAS number 896678-54-9 and the product name 2-chloro-N-(2-methyl-4-{1,3-thiazolo[5,4-bpyridin-2-yl}phenyl)pyridine-3-carboxamide represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of heterocyclic molecules that have garnered considerable attention due to their potential biological activities and structural complexity. The intricate arrangement of nitrogen-containing rings and functional groups in its molecular structure suggests a high degree of specificity, which is often crucial for targeting biological pathways effectively.

The core structure of this compound consists of a pyridine ring substituted with a chloro group at the 2-position and an amide linkage at the 3-position. The amide group is further connected to a phenyl ring, which itself is linked to a thiazole ring. This thiazole ring is, in turn, connected to another pyridine ring, creating a fused heterocyclic system. Such structural motifs are frequently explored in medicinal chemistry due to their ability to interact with biological targets in unique ways.

One of the most striking features of this compound is its dual connectivity through the thiazolo[5,4-bpyridin-2-yl}phenyl moiety. This part of the molecule combines elements from two different heterocyclic systems: thiazole and pyridine. Thiazole derivatives are well-known for their broad spectrum of biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. Pyridine derivatives, on the other hand, are extensively studied for their roles as pharmacophores in various therapeutic agents.

The presence of a methyl group at the 4-position of the phenyl ring adds another layer of complexity to this compound's structure. Methyl substitution can influence both the electronic properties and steric environment of the molecule, potentially affecting its binding affinity and selectivity towards biological targets. This strategic placement of the methyl group suggests that it may play a critical role in modulating the compound's pharmacological profile.

In recent years, there has been growing interest in developing small molecule inhibitors that target protein-protein interactions (PPIs). The unique structural features of this compound make it an attractive candidate for such applications. Specifically, the combination of thiazole and pyridine rings can provide multiple interaction points with PPIs, allowing for high-affinity binding and potent inhibition. Several studies have demonstrated that similar heterocyclic compounds exhibit promising activity against various PPIs involved in cancer progression and inflammation.

Another area where this compound shows potential is in the treatment of neurological disorders. The pyridine moiety is particularly relevant in this context, as it is a common pharmacophore found in drugs that modulate neurotransmitter systems. For instance, many antipsychotics and antidepressants contain pyridine derivatives that interact with serotonin receptors or other neurotransmitter pathways. The specific arrangement of atoms in this compound's structure may enable it to interact with these pathways in a novel yet effective manner.

Recent advances in computational chemistry have enabled researchers to predict the binding modes and affinities of small molecules like this one with greater accuracy than ever before. By leveraging techniques such as molecular docking and quantum mechanical calculations, scientists can gain insights into how this compound might interact with its intended biological targets. These computational studies have already provided valuable guidance for optimizing its structure to enhance its potency and selectivity.

The synthesis of this compound presents an interesting challenge due to its complex structural framework. Traditional synthetic routes often involve multi-step sequences that require careful control over reaction conditions to ensure high yield and purity. However, recent innovations in synthetic methodology have made it possible to streamline these processes while maintaining or even improving their efficiency. For example, transition-metal-catalyzed reactions have been increasingly employed to construct complex heterocyclic systems more rapidly than traditional methods allow.

Evaluation of this compound's pharmacological properties has been ongoing since its discovery. Initial studies have shown encouraging results in vitro, where it demonstrated significant activity against certain cancer cell lines and inflammatory markers. These findings warrant further investigation into its potential as a therapeutic agent. Preclinical studies are now underway to assess its safety profile and efficacy in animal models before moving on to human clinical trials.

The development of new pharmaceuticals relies heavily on interdisciplinary collaboration between chemists, biologists, pharmacologists, and clinicians. Each discipline brings unique expertise that contributes to understanding how small molecules like this one function at both molecular and physiological levels. As research continues to uncover new insights into drug mechanisms action through techniques such as genomics sequencing microarray analysis high-throughput screening researchers will continue refine strategies maximize therapeutic benefit minimize side effects associated compounds containing similar structural motifs.